Cas no 73339-34-1 (Pentanediamide, N,N'-bis(4-chlorophenyl)-3-oxo-)

• Product Name: Pentanediamide, N,N'-bis(4-chlorophenyl)-3-oxo-
• CAS No: 73339-34-1
• MF: C₁₇H₁₄Cl₂N₂O₃
• MW: 365.21066236496
• CID: 542635
• PubChem ID: 12654887
• Update Time: 2025-04-19

Pentanediamide, N,N'-bis(4-chlorophenyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanediamide, N,N'-bis(4-chlorophenyl)-3-oxo-
• N,N'-bis(4-chlorophenyl)-3-oxopentanediamide
• N~1~,N~5~-Bis(4-chlorophenyl)-3-oxopentanediamide
• 73339-34-1
• DTXSID60505849

• Inchi： 1S/C17H14Cl2N2O3/c18-11-1-5-13(6-2-11)20-16(23)9-15(22)10-17(24)21-14-7-3-12(19)4-8-14/h1-8H,9-10H2,(H,20,23)(H,21,24)
• InChI Key： YSIZAQBOKBDRCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CC(CC(NC1C=CC(=CC=1)Cl)=O)=O)=O

Computed Properties

• Exact Mass: 364.0381477g/mol
• Monoisotopic Mass: 364.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.3Ų